![molecular formula C2H7N3 B1195345 Methylguanidine CAS No. 471-29-4](/img/structure/B1195345.png)
Methylguanidine
Overview
Description
Methylguanidine (MG) is a guanidine in which one of the amino hydrogens of guanidine itself is substituted by a methyl group . It is a guanidine compound deriving from protein catabolism and is also a product of putrefaction .
Synthesis Analysis
This compound is synthesized from creatinine concomitant with the synthesis of hydrogen peroxide from endogenous substrates in peroxisomes . The reaction between an amine and a carbodiimide is one of the most atom-economical methods of synthesizing guanidines .
Molecular Structure Analysis
The molecular formula of this compound is CH3NHC(=NH)NH2·HCl . Its molecular weight is 109.56 . The structure of this compound can be formally presented as the molecules consisting simultaneously of two functionalities: aminal and imine .
Chemical Reactions Analysis
A large number of metabolites involved in various metabolic pathways change significantly between groups with different Glomerular Filtration Rates (GFRs). These include metabolites involved in tryptophan or pyrimidine metabolism .
Physical And Chemical Properties Analysis
Scientific Research Applications
Anti-inflammatory Properties : Methylguanidine demonstrates potent anti-inflammatory effects. For instance, it has been shown to significantly reduce paw swelling, pleural exudates formation, mononuclear cell infiltration, and histological injury in models of acute inflammation. It is suggested that these effects could be related to the inhibition of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 activity, as well as a reduction in tumor necrosis factor-alpha (TNF-alpha) release (Marzocco et al., 2004).
Antioxidant Activities : A study compared the antioxidant activities of aminoguanidine, this compound, and guanidine, finding that this compound produced concentration-dependent inhibition of free radicals or metabolites in stimulated human leukocytes and in cell-free systems (Yildiz et al., 1998).
Role in Mutagenesis : this compound is linked to the powerful and widely used mutagen N-methyl-N-nitro-N-nitrosoguanidine (nitrosoguanidine), which is used to direct mutagenesis and study chromosome replication (Guerola et al., 1971).
Diabetic Vascular Dysfunction : this compound is compared with aminoguanidine in their ability to inhibit diabetic vascular dysfunction. The study suggests a role for increased nitric oxide production in the pathogenesis of early diabetic vascular dysfunction (Tilton et al., 1993).
Use as a Peroxidative Marker : this compound is suggested as a measure of the peroxidative state, with studies showing decreased serum antioxidant activity in hemodialysis patients. It supports the use of this compound as a peroxidative marker (Nagase et al., 1996).
Neurotoxic and Nephrotoxic Properties : this compound is known as a nephrotoxin and neurotoxin. The antiepileptic agent zonisamide has been found to scavenge hydroxyl radicals generated from this compound, indicating a potential protective effect against convulsive disorders (Noda et al., 2016).
Biosynthesis in Various Organs : this compound synthesis has been observed in various organs such as the liver, kidney, and muscle. Creatinine is identified as a precursor for this compound synthesis (Nagase et al., 1985).
Effect on Cardiac Pacemaker Fibers : this compound affects the pacemaker fibers in the sinus node of rabbit hearts, indicating its influence on heart rate and rhythm (Taira & Marshall, 1967).
Role in Active Oxygen Production : It's shown that this compound can be a product of creatinine oxidation, suggesting its role in active oxygen production and indicating it as a potential indicator of peroxidation in vivo (Nagase et al., 1986).
Distribution in Renal Failure : The distribution and elimination of this compound vary with the progression of renal failure, impacting its accumulation in the body (Yokozawa et al., 1989).
Mechanism of Action
Safety and Hazards
Future Directions
A panel of metabolites (including hydroxyaparagine, pseudouridine, C-glycosyltryptophan, erythronate, N-acetylalanine, and 7-methylguanidine) for estimating GFR was selected for future testing in targeted analyses . This could provide more insight into the underlying pathophysiologic processes that may contribute to the progression of Chronic Kidney Disease (CKD), lead to improvements in the estimation of GFR, and provide potential therapeutic targets to improve kidney function .
Properties
IUPAC Name |
2-methylguanidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H7N3/c1-5-2(3)4/h1H3,(H4,3,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHJJGSNFBQVOTG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN=C(N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4020872 | |
Record name | 1-Methylguanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4020872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
73.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless deliquescent solid; [Merck Index], Solid | |
Record name | Methylguanidine | |
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Record name | Methylguanidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001522 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Solubility |
1.78 mg/mL | |
Record name | Methylguanidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001522 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
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Vapor Pressure |
3.28 [mmHg] | |
Record name | Methylguanidine | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/21158 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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CAS No. |
471-29-4 | |
Record name | Methylguanidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=471-29-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Methylguanidine | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000471294 | |
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Record name | 1-Methylguanidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4020872 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | N-methylguanidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.764 | |
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Record name | METHYLGUANIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5L0H5Q9VAG | |
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Record name | Methylguanidine | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001522 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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